N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide

• IUPAC Name: N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzenesulfonamide
• InChI: InChI=1S/C17H16N2O3S/c20-16-11-13-10-14(9-12-5-4-8-19(16)17(12)13)18-23(21,22)15-6-2-1-3-7-15/h1-3,6-7,9-10,18H,4-5,8,11H2
• InChI Key: PFSVCGAIFGVTRT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NS(=O)(=O)C4=CC=CC=C4)CC(=O)N3C1
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a crucial component of the B-cell receptor signaling pathway, and its inhibition has been shown to be effective in treating various B-cell malignancies.

Scientific Research Applications

Anticancer Activity

Compounds bearing a similar structural framework have been synthesized and evaluated for their anticancer activities. For instance, derivatives of N-(aryl/heteroaryl)-4-(1H-pyrrol-1-yl)benzenesulfonamides were synthesized and showed potent anticancer activity against various human tumor cell lines, including HCT-116, MCF-7, and HeLa, indicating a promising area of research for similar compounds (Żołnowska et al., 2018). These findings suggest that exploring the anticancer potential of N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide could be fruitful.

Antimicrobial Activity

Another study synthesized derivatives of quinoline clubbed with sulfonamide moiety to serve as antimicrobial agents, demonstrating high activity against Gram-positive bacteria (Biointerface Research in Applied Chemistry, 2019). This indicates the potential of such compounds in developing new antimicrobial agents, a research avenue that could extend to N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide.

Radioprotective and Anticancer Agents

Further research into quinoline and pyrimido[4,5-b]quinoline derivatives bearing a sulfonamide moiety highlighted their promising in vitro cytotoxic activity against cancer cells and in vivo radioprotective activity against γ-irradiation in mice, suggesting a dual therapeutic potential (Ghorab et al., 2007; Ghorab et al., 2008). This dual functionality presents an interesting research pathway for N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide in exploring its potential as both a therapeutic and protective agent.

Molecular Structure Analysis

The synthesis and structural elucidation of compounds closely related to N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide have been a focus, particularly for understanding the relationships between molecular structure and biological activity, which can inform the development of more effective compounds (Journal of Guangdong Pharmaceutical University, 2015).

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anti-juvenile-hormone (anti-jh) activity and inhibit EGFR for the treatment of cancer .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets to inhibit their function, leading to its observed biological effects .

Biochemical Pathways

Given its potential role as an egfr inhibitor , it may impact pathways related to cell growth and proliferation.

Result of Action

Similar compounds have shown anti-juvenile-hormone (anti-jh) activity and have been used as EGFR inhibitors for the treatment of cancer .